Cas no 827024-59-9 (2(3H)-Benzothiazolone, 6-chloro-3-(phenylmethyl)-)

• Product Name: 2(3H)-Benzothiazolone, 6-chloro-3-(phenylmethyl)-
• CAS No: 827024-59-9
• MF: C₁₄H₁₀ClNOS
• MW: 275.753301143646
• CID: 686499
• PubChem ID: 71417825
• Update Time: 2025-04-19

2(3H)-Benzothiazolone, 6-chloro-3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzothiazolone, 6-chloro-3-(phenylmethyl)-
• 3-benzyl-6-chloro-1,3-benzothiazol-2-one
• 827024-59-9
• DTXSID40837155
• 3-Benzyl-6-chloro-1,3-benzothiazol-2(3H)-one

• Inchi： 1S/C14H10ClNOS/c15-11-6-7-12-13(8-11)18-14(17)16(12)9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： UEWLACVAYXDVAH-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)SC(N2CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 275.0171628g/mol
• Monoisotopic Mass: 275.0171628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 45.6Ų